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Compound of Interest

2-Amino-4'-methoxyacetophenone
Compound Name:
hydrochloride

cat. No.: B1281928

Standard Operating Procedure for 2-Amino-4'-
methoxyacetophenone hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 2-Amino-4'-methoxyacetophenone hydrochloride. It is intended to be a comprehensive
resource for laboratory personnel, outlining its chemical properties, applications in research,
and standardized procedures for its use in organic synthesis.

Chemical and Physical Properties

2-Amino-4'-methoxyacetophenone hydrochloride is a versatile organic building block
utilized in the synthesis of various heterocyclic compounds.[1] A summary of its key quantitative
data is presented below for easy reference.
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Property Value Reference
Molecular Formula CoH12CINO2 [21[3114]
Molecular Weight 201.65 g/mol [2][4]

White to off-white or light
Appearance ] [1103114]
yellow crystalline powder

Melting Point 190-193 °C (lit.) [4]
Solubility Soluble in water and ethanol. [5]
CAS Number 3883-94-1 [2][3][4]
InChi Key FZVYWBMMOSHMRS- Be

UHFFFAOYSA-N

Safety and Handling

Hazard Identification:

2-Amino-4'-methoxyacetophenone hydrochloride is classified as a hazardous substance. It
is crucial to handle this compound with appropriate safety precautions in a well-ventilated
laboratory setting. The primary hazards associated with this chemical are:

o Skin Irritation: Causes skin irritation (H315).[2][4]

e Serious Eye Irritation: Causes serious eye irritation (H319).[2][4]

» Respiratory Irritation: May cause respiratory irritation (H335).[2][4]
Precautionary Measures and Personal Protective Equipment (PPE):

The following table summarizes the necessary safety measures and personal protective
equipment to be used when handling this compound.
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Precautionary Statement

Personal Protective Equipment (PPE)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[2][4]

Respiratory Protection: Use a dust mask type
N95 (US) or equivalent.

P264: Wash skin thoroughly after handling.[4]

Hand Protection: Wear protective gloves (e.g.,

nitrile rubber).

P271: Use only outdoors or in a well-ventilated

area.[4]

Eye Protection: Use chemical safety goggles or

a face shield.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[4]

Skin and Body Protection: Wear a lab coat.

P302+P352: IF ON SKIN: Wash with plenty of

water.[4]

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[2][4]

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[4]

Storage and Disposal:

e Storage: Store in a cool, dry, and well-ventilated area.[4] Keep the container tightly closed.

o Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Application Notes

2-Amino-4'-methoxyacetophenone hydrochloride serves as a key intermediate in the

synthesis of a variety of heterocyclic compounds, which are scaffolds of interest in medicinal

chemistry and drug development.[5] Its primary application is as a precursor for the

construction of complex molecular architectures.

Key Applications:
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o Synthesis of Pyrrole-Oxazole Skeletons: This compound is utilized in the formation of
pyrrole-oxazole structures, which are present in some marine alkaloids. The synthesis often
involves a key cyclodehydration step of an amide intermediate.[1]

o Preparation of Substituted Thiophenes: It is a starting material for the synthesis of 5-
phenylthiophene derivatives, which have been investigated for their potential as antifungal
agents.[1]

o Formation of Thiazole Derivatives: The amino and ketone functionalities of 2-Amino-4'-
methoxyacetophenone hydrochloride make it a suitable precursor for the synthesis of
various substituted thiazoles, a class of compounds with a broad range of biological
activities.

The general workflow for the utilization of 2-Amino-4'-methoxyacetophenone hydrochloride
in the synthesis of heterocyclic compounds is depicted below.
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Caption: General workflow for heterocyclic synthesis.

Experimental Protocols

The following is a generalized protocol for the synthesis of a heterocyclic compound using 2-
Amino-4'-methoxyacetophenone hydrochloride as a starting material. This protocol is
based on common synthetic methodologies and should be adapted based on the specific

target molecule and reaction conditions.
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Objective: To synthesize a substituted heterocyclic compound via a condensation and
cyclization reaction.

Materials:

e 2-Amino-4'-methoxyacetophenone hydrochloride

o Appropriate coupling partner (e.g., dicarbonyl compound, activated alkyne)
e Anhydrous solvent (e.g., ethanol, toluene, DMF)

e Acid or base catalyst (if required)

e Inert gas (e.g., nitrogen or argon)

o Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic
stirrer, etc.)

 Purification supplies (silica gel for chromatography, recrystallization solvents)
e Analytical instruments (TLC, NMR, MS)
Procedure:

e Reaction Setup:

[¢]

To a dry round-bottom flask under an inert atmosphere, add 2-Amino-4'-
methoxyacetophenone hydrochloride (1 equivalent).

[¢]

Add the anhydrous solvent and stir until the starting material is dissolved or suspended.

[e]

Add the coupling partner (1-1.2 equivalents).

[e]

If required, add the acid or base catalyst.
» Reaction:

o Heat the reaction mixture to the desired temperature (this may range from room
temperature to reflux, depending on the specific reaction).
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o Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
o Work-up:

o Once the reaction is complete (as indicated by TLC), cool the mixture to room
temperature.

o Quench the reaction by adding an appropriate aqueous solution (e.g., water, saturated
sodium bicarbonate).

o Extract the product into a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
filter.

o Concentrate the filtrate under reduced pressure to obtain the crude product.
 Purification:

o Purify the crude product by either column chromatography on silica gel or recrystallization
from an appropriate solvent system.

e Characterization:

o Characterize the purified product using standard analytical techniques (*H NMR, 3C NMR,
Mass Spectrometry) to confirm its identity and purity.

The logical flow of this experimental protocol is illustrated in the diagram below.
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Caption: Experimental protocol workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

